Cas no 684233-07-6 ((2E)-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 684233-07-6
• Molecular Formula: C₂₀H₁₈N₂OS₂
• Molecular Weight: 366.499722003937
• CID: 5748897
• PubChem ID: 2478418

(2E)-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-yl-3-(thiophen-2-yl)prop-2-enamide Properties

Names and Identifiers

• (E)-N-(4-(5,6,7,8-tetrahydronaphthalen-2-yl)thiazol-2-yl)-3-(thiophen-2-yl)acrylamide
• 2-Propenamide, N-[4-(5,6,7,8-tetrahydro-2-naphthalenyl)-2-thiazolyl]-3-(2-thienyl)-
• (E)-N-[4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-yl]-3-thiophen-2-ylprop-2-enamide
• (2E)-N-[4-(5,6,7,8-TETRAHYDRONAPHTHALEN-2-YL)-1,3-THIAZOL-2-YL]-3-(THIOPHEN-2-YL)PROP-2-ENAMIDE
• AB00673496-01
• Z28303141
• 684233-07-6
• F1166-0168
• AKOS001039615

• InChIKey： YOLHICRTPYQVRP-UHFFFAOYSA-N
• Inchi： 1S/C20H18N2OS2/c23-19(10-9-17-6-3-11-24-17)22-20-21-18(13-25-20)16-8-7-14-4-1-2-5-15(14)12-16/h3,6-13H,1-2,4-5H2,(H,21,22,23)
• SMILES： C(NC1=NC(C2=CC=C3C(=C2)CCCC3)=CS1)(=O)C=CC1SC=CC=1

Computed Properties

• Exact Mass: 366.08605555g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 366.08605555g/mol
• Heavy Atom Count: 25
• Complexity: 498
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.3
• Topological Polar Surface Area: 98.5Ų

Experimental Properties

• pka: 6.96±0.70(Predicted)
• Density: 1.329±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins